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Compound of Interest

Compound Name: ARV-825

Cat. No.: B605597 Get Quote

This document provides a comprehensive overview of the essential safety protocols,

operational procedures, and disposal plans for the handling of ARV-825, a potent proteolysis-

targeting chimera (PROTAC) designed for research applications. The following guidelines are

intended for researchers, scientists, and drug development professionals to ensure the safe

and effective use of this compound.

Chemical and Physical Properties
The following table summarizes the key quantitative data for ARV-825.

Property Value

Chemical Formula C46H47ClN8O9S[1][2]

Molecular Weight 923.43 g/mol [1][3]

Appearance Crystalline solid[4]

Purity ≥98%[4]

Solubility
DMSO: ≥50 mg/mL[5], Dimethylformamide

(DMF): ~15 mg/mL[2][4]

Storage Temperature -20°C[4]

Stability ≥4 years at -20°C[4]
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Biological Activity
ARV-825 is a potent degrader of the BRD4 protein.[1][4][6] Its activity is characterized by the

following parameters.

Parameter Value Target

Binding Affinity (Kd) 90 nM[3][5][6]
Bromodomain 1 (BD1) of

BRD4

28 nM[3][5][6]
Bromodomain 2 (BD2) of

BRD4

Degradation (DC50) <1 nM[1][4][6]
BRD4 protein in Burkitt's

Lymphoma cells

Inhibition (IC50) 7.024 to 232.8 nM[7]
Various Neuroblastoma cell

lines

Operational and Disposal Plan
Given that ARV-825 is a potent compound, all handling should be performed with appropriate

engineering controls and personal protective equipment. This material should be considered

hazardous until further information is available.[4] Do not ingest, inhale, or allow contact with

eyes, skin, or clothing.[4]

Engineering Controls
Ventilation: All work with solid ARV-825 or its solutions should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

laboratory.[8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical for the safe handling of ARV-825. The following PPE

is mandatory:
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Lab Coat: A full-length, flame-retardant lab coat should be worn to protect skin and clothing

from potential splashes.

Eye Protection: Chemical splash goggles are required.[9] For procedures with a higher risk

of splashing, a full-face shield should be worn in addition to goggles.[1][9]

Gloves: Chemical-resistant gloves are essential. Nitrile gloves are generally suitable for

incidental contact.[9] Given the compound's solubility in DMSO, care should be taken as

DMSO can facilitate skin absorption. Gloves should be inspected before use and changed

immediately if contaminated.

Respiratory Protection: If there is a risk of generating aerosols or dusts outside of a fume

hood, a respirator may be necessary. The selection of the appropriate respirator should be

based on a formal risk assessment.

Handling and Preparation of Solutions
Weighing: Weighing of the solid compound should be performed in a fume hood or a

ventilated balance enclosure to prevent inhalation of the powder.

Dissolving: To prepare a stock solution, dissolve ARV-825 in a suitable solvent like DMSO,

purging the vial with an inert gas before sealing.[4]

Labeling: All containers with ARV-825 must be clearly labeled with the chemical name,

concentration, solvent, and appropriate hazard warnings.

Spill Management
Small Spills: For minor spills within a fume hood, absorb the material with an inert absorbent

(e.g., sand, diatomite).[10] Decontaminate the area and dispose of the waste in a sealed

container as hazardous waste.

Large Spills: In the event of a large spill, evacuate the area and contact the appropriate

emergency response team for your institution.

Disposal Plan
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Waste Categorization: All materials contaminated with ARV-825, including unused solutions,

empty vials, contaminated labware (e.g., pipette tips), and absorbent materials from spills,

must be treated as hazardous chemical waste.

Collection: Dispose of contaminated materials and waste solutions in a designated, sealed,

and clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office, following all local, state, and federal regulations.

Mechanism of Action and Experimental Workflow
Signaling Pathway of ARV-825
The following diagram illustrates the mechanism by which ARV-825 induces the degradation of

the BRD4 protein. ARV-825 is a hetero-bifunctional molecule that brings together the BRD4

protein and the E3 ubiquitin ligase Cereblon (CRBN).[1][10][11] This proximity leads to the

ubiquitination of BRD4, tagging it for destruction by the proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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